Cas no 5176-95-4 (2-Chloro-N4,6-dimethylpyrimidine-4,5-diamine)

• Product Name: 2-Chloro-N4,6-dimethylpyrimidine-4,5-diamine
• CAS No: 5176-95-4
• MF: C₆H₉ClN₄
• MW: 172.61545920372
• MDL: MFCD07440172
• CID: 1082087
• PubChem ID: 7147190
• Update Time: 2025-04-20

2-Chloro-N4,6-dimethylpyrimidine-4,5-diamine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N4,6-dimethylpyrimidine-4,5-diamine
• 2-chloro-4-N,6-dimethylpyrimidine-4,5-diamine
• 2-Chloro-N~4~,6-dimethylpyrimidine-4,5-diamine
• 4,5-pyrimidinediamine, 2-chloro-N~4~,6-dimethyl-
• 2-Chloro-N4,6-dimethyl-4,5-pyrimidinediamine
• 5176-95-4
• SB56490
• pyrimidine, 5-amino-2-chloro-4-methyl-6-methylamino-
• AKOS000320515
• DTXSID101258495

• MDL： MFCD07440172
• Inchi： 1S/C6H9ClN4/c1-3-4(8)5(9-2)11-6(7)10-3/h8H2,1-2H3,(H,9,10,11)
• InChI Key： GRKBHWUDUVHOQC-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=C(C(=N1)NC)N

Computed Properties

• Exact Mass: 172.05177
• Monoisotopic Mass: 172.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (8.5 g/l) (25 º C),
• PSA: 63.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives